Cas no 71666-95-0 (H-His-NH2 2HCl)

• Product Name: H-His-NH2 2HCl
• CAS No: 71666-95-0
• MF: C₆H₁₂Cl₂N₄O
• MW: 227.091678619385
• MDL: MFCD00058559
• CID: 548378
• PubChem ID: 56777274
• Update Time: 2025-05-21

H-His-NH2 2HCl Chemical and Physical Properties

Names and Identifiers

• L-Histidinamide dihydrochloride
• (2S)-2-amino-3-(1H-imidazol-5-yl)propanamide,dihydrochloride
• H-His-NH?·2HCl
• H-His-NH₂ · 2 HCl
• H-HIS-NH2 2HCL
• H-HIS-NH2.2HCL
• H-His-NH2·2HCl
• L-Histidine amide dihydrochloride
• 1H-Imidazole-4-propanamide,a-amino-,dihydrochloride,(S)
• H-His-NH2A'A inverted exclamation markA'A currency2HCl
• (2S)-2-Amino-3-(1H-imidazol-4-yl)propanamide dihydrochloride
• H-His-NH 2 HCl
• C6H10N4O.2HCl
• 7174AH
• L-Histidinamide--hydrogen chloride (1/2)
• H-His-NH2 inverted exclamation mark currency 2 HCl
• (S)-2-amino-3-(1H-imidazol-4-yl)propanamide dihydrochloride
• H-His-NH2 . 2 HCl
• H-His-NH2 dihydrochloride
• AS-49177
• S-71666-95-0
• (S)-2-amino-3-(1H-imidazol-5-yl)propanamide dihydrochloride
• FD21717
• DTXSID60718533
• EN300-7367684
• MFCD00058559
• 71666-95-0
• AKOS037644223
• (2S)-2-amino-3-(1H-imidazol-5-yl)propanamide;dihydrochloride
• H-L-His-NH2 Dihydrochloride
• SCHEMBL6280216
• H-His-NH2 2HCl

• MDL： MFCD00058559
• Inchi： 1S/C6H10N4O.2ClH/c7-5(6(8)11)1-4-2-9-3-10-4;;/h2-3,5H,1,7H2,(H2,8,11)(H,9,10);2*1H/t5-;;/m0../s1
• InChI Key： CRBYFJCXMZNLTO-XRIGFGBMSA-N
• SMILES： Cl.Cl.O=C([C@H](CC1=CN=CN1)N)N

Computed Properties

• Exact Mass: 226.03900
• Monoisotopic Mass: 226.0388164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8

Experimental Properties

• Melting Point: 260-261 ºC
• PSA: 97.79000
• LogP: 1.76940

H-His-NH2 2HCl Security Information

• WGK Germany：3

Additional information on H-His-NH2 2HCl

Compound CAS No 71666-95-0: H-His-NH2 2HCl

The compound with CAS No 71666-95-0, commonly referred to as H-His-NH2 2HCl, is a significant molecule in the field of chemistry and pharmacology. This compound is a hydrochloride salt of histidine, an essential amino acid that plays a crucial role in various biological processes. The H-His-NH2 structure is notable for its ability to act as a precursor in the synthesis of histamine, a key neurotransmitter involved in immune responses and gastric acid secretion.

Recent studies have highlighted the potential of H-His-NH2 2HCl in drug development, particularly in the design of histamine receptor agonists and antagonists. Researchers have explored its role in modulating immune responses, making it a promising candidate for therapeutic interventions in conditions such as allergies and inflammatory diseases. The compound's ability to influence histamine levels has also been investigated in the context of neurodegenerative disorders, where histamine signaling plays a critical role.

In terms of synthesis, H-His-NH2 2HCl is typically derived from histidine through a process involving acid treatment, which facilitates the formation of the hydrochloride salt. This method ensures high purity and stability, making it suitable for both research and pharmaceutical applications. The compound's physical properties, including its solubility and stability under various conditions, have been extensively characterized to optimize its use in different experimental setups.

One of the most exciting developments involving CAS No 71666-95-0 is its application in peptide synthesis. Histidine's unique side chain allows it to participate in hydrogen bonding and metal coordination, making it invaluable in constructing bioactive peptides with specific functions. Recent advancements in solid-phase peptide synthesis have further enhanced the efficiency of incorporating H-His-NH2 into complex peptide structures, opening new avenues for drug discovery.

Moreover, H-His-NH2 2HCl has been utilized as a building block in the creation of bioconjugates and targeted drug delivery systems. Its ability to interact with metal ions has led to innovative applications in nanotechnology, where it serves as a stabilizing agent for nanoparticles used in diagnostic imaging and therapeutic delivery.

From an analytical perspective, the characterization of CAS No 71666-95-0 has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for high-quality research and manufacturing processes.

In conclusion, CAS No 71666-95-0 (H-His-NH2 2HCl) stands out as a versatile compound with diverse applications across chemistry, pharmacology, and biotechnology. Its role as a precursor to histamine and its utility in peptide synthesis position it as an essential tool for advancing scientific research and developing novel therapeutics.